2-Hydroxy Nevirapine
2-Hydroxy Nevirapine
2-Hydroxynevirapine belongs to the class of organic compounds known as alkyldiarylamines. These are tertiary alkylarylamines having two aryl and one alkyl groups attached to the amino group. 2-Hydroxynevirapine is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Hydroxynevirapine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 2-Hydroxynevirapine participates in a number of enzymatic reactions. In particular, 2-Hydroxynevirapine can be biosynthesized from nevirapine; which is mediated by the enzymes cytochrome P450 3A4 and cytochrome P450 3A5. In addition, 2-Hydroxynevirapine and uridine diphosphate glucuronic acid can be converted into 2-hydroxynevirapine glucuronide and uridine 5'-diphosphate through the action of the enzyme UDP-glucuronosyltransferase 1-10. In humans, 2-hydroxynevirapine is involved in the nevirapine metabolism pathway.
Brand Name:
Vulcanchem
CAS No.:
254889-31-1
VCID:
VC0021084
InChI:
InChI=1S/C15H14N4O2/c1-8-7-11(20)17-14-12(8)18-15(21)10-3-2-6-16-13(10)19(14)9-4-5-9/h2-3,6-7,9H,4-5H2,1H3,(H,17,20)(H,18,21)
SMILES:
CC1=CC(=O)NC2=C1NC(=O)C3=C(N2C4CC4)N=CC=C3
Molecular Formula:
C15H14N4O2
Molecular Weight:
282.3 g/mol
2-Hydroxy Nevirapine
CAS No.: 254889-31-1
Reference Standards
VCID: VC0021084
Molecular Formula: C15H14N4O2
Molecular Weight: 282.3 g/mol
CAS No. | 254889-31-1 |
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Product Name | 2-Hydroxy Nevirapine |
Molecular Formula | C15H14N4O2 |
Molecular Weight | 282.3 g/mol |
IUPAC Name | 2-cyclopropyl-7-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),6,12,14-pentaene-5,10-dione |
Standard InChI | InChI=1S/C15H14N4O2/c1-8-7-11(20)17-14-12(8)18-15(21)10-3-2-6-16-13(10)19(14)9-4-5-9/h2-3,6-7,9H,4-5H2,1H3,(H,17,20)(H,18,21) |
Standard InChIKey | LFZSOJABLBVGRJ-UHFFFAOYSA-N |
SMILES | CC1=CC(=O)NC2=C1NC(=O)C3=C(N2C4CC4)N=CC=C3 |
Canonical SMILES | CC1=CC(=O)NC2=C1NC(=O)C3=C(N2C4CC4)N=CC=C3 |
Description | 2-Hydroxynevirapine belongs to the class of organic compounds known as alkyldiarylamines. These are tertiary alkylarylamines having two aryl and one alkyl groups attached to the amino group. 2-Hydroxynevirapine is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Hydroxynevirapine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 2-Hydroxynevirapine participates in a number of enzymatic reactions. In particular, 2-Hydroxynevirapine can be biosynthesized from nevirapine; which is mediated by the enzymes cytochrome P450 3A4 and cytochrome P450 3A5. In addition, 2-Hydroxynevirapine and uridine diphosphate glucuronic acid can be converted into 2-hydroxynevirapine glucuronide and uridine 5'-diphosphate through the action of the enzyme UDP-glucuronosyltransferase 1-10. In humans, 2-hydroxynevirapine is involved in the nevirapine metabolism pathway. |
Synonyms | 5-Cyclopropyl-7-hydroxy-9-methyl-5,10-dihydro-4,5,6,10-tetraaza-dibenzo[a,d]cycloheptan-11-one; 11-Cyclopropyl-5,11-dihydro-4-methyl-1H-dipyrido[3,2-b:2’,3’-e][1,4]_x000B_diazepine-2,6-dione; _x000B_ |
PubChem Compound | 10850461 |
Last Modified | Nov 11 2021 |
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